![molecular formula C8H7N3O2 B3025335 2,4-Diaminoisoindole-1,3-dione CAS No. 121433-36-1](/img/structure/B3025335.png)
2,4-Diaminoisoindole-1,3-dione
Overview
Description
“2,4-Diaminoisoindole-1,3-dione” is a chemical compound with the linear formula C8H7N3O2 . It has a molecular weight of 177.16 .
Synthesis Analysis
The synthesis of isoindoline-1,3-dione derivatives, including “this compound”, has been reported in various studies . One method involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . This transformation involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .
Chemical Reactions Analysis
The chemical reactions involving “this compound” primarily involve its synthesis. As mentioned earlier, the synthesis involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . The overall transformation involved the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 177.16 and a linear formula of C8H7N3O2 . Detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the retrieved sources.
Scientific Research Applications
1. Physical and Chemical Properties
2,4-Diaminoisoindole-1,3-dione, an isomer of luminol, exhibits unique properties in aqueous solutions. Research has shown that it undergoes isomerization into 8-amino-4-hydroxyphthalazin-1(2H)-one, with the rate of this transition influenced by the solution's pH. Thermodynamic dissociation constants for both the 2,4-diaminoisoindoline-1,3-dione and its isomer have been determined, highlighting its significant physico-chemical characteristics (Skripnikova et al., 2018).
2. Crystal Structure and Biological Activity
The compound 2-(2-(3,4-dimethoxyphenyl)ethyl)isoindoline-1,3-dione has been synthesized and studied for its potential as an AChE inhibitor, an enzyme involved in Alzheimer’s disease. The crystal structure and theoretical compound were analyzed, revealing significant insights into its molecular structure. Biological experiments showed that this isoindoline-1,3-dione exerts competitive inhibition on AChE and exhibits low acute toxicity, suggesting its potential in medical applications (Andrade-Jorge et al., 2018).
3. Synthesis Techniques
The synthesis of 4,7-diaminoisoindoline-1,3-dione, a compound used in drug discovery programs, has been documented. Challenges and solutions in its synthesis process were explored, providing valuable information for researchers in the field of organic chemistry and drug development (Gnanasekaran et al., 2018).
4. Ultrasonic Synthesis Method
A study on the ultrasound-assisted synthesis of 2,2'-(2-oxoindoline-3,3-diyl)bis(1H-indene-1,3(2H)-dione) derivatives demonstrates an efficient and environmentally friendly method. This method leverages the use of ethanol as a solvent and employs p-TSA as a catalyst, indicating its potential in green chemistry applications (Ghahremanzadeh et al., 2011).
Future Directions
Isoindoline-1,3-dione derivatives, including “2,4-Diaminoisoindole-1,3-dione”, have been the focus of much research due to their presence in a wide array of bioactive molecules . They have potential applications as antipsychotic agents and in the treatment of Alzheimer’s disease . Future research may focus on developing more efficient synthesis methods, exploring their biological activity, and investigating their potential therapeutic applications .
Mechanism of Action
Target of Action
2,4-Diaminoisoindole-1,3-dione is an aromatic compound characterized by an isoindoline nucleus and carbonyl groups at positions 1 and 3 Isoindoline-1,3-dione derivatives have been found to interact with the human dopamine receptor d2 .
Mode of Action
It is known that isoindoline-1,3-dione derivatives can interact with important amino acid residues of the human dopamine receptor d2
Biochemical Pathways
Isoindoline-1,3-dione derivatives have been found to modulate the dopamine receptor d3 , suggesting that they may influence dopaminergic signaling pathways.
Pharmacokinetics
One of the isoindoline-1,3-dione derivatives was tested in silico to predict its affinities and some pharmacokinetic parameters .
Result of Action
Isoindoline-1,3-dione derivatives have been found to modulate the dopamine receptor d3 , suggesting that they may have neuroactive properties.
Action Environment
The synthesis of isoindoline-1,3-dione derivatives has been found to be influenced by various methods, each offering unique advantages and challenges .
Biochemical Analysis
Biochemical Properties
2,4-Diaminoisoindole-1,3-dione is characterized by an isoindoline nucleus and carbonyl groups at positions 1 and 3
Cellular Effects
Isoindoline-1,3-dione derivatives have been studied for their effects on various types of cells . For instance, some isoindoline-1,3-dione derivatives have shown inhibitory effects on the viability of cancer cells .
Molecular Mechanism
Isoindoline-1,3-dione derivatives have been studied for their interactions with biomolecules
Dosage Effects in Animal Models
Some isoindoline-1,3-dione derivatives have been studied for their antiseizure effects in mice .
properties
IUPAC Name |
2,4-diaminoisoindole-1,3-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-5-3-1-2-4-6(5)8(13)11(10)7(4)12/h1-3H,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFWOUIMOCCPPGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)N)C(=O)N(C2=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.